3-nitro-4-(pentanoylamino)benzoic Acid
Description
3-Nitro-4-(pentanoylamino)benzoic acid is a nitro-substituted benzoic acid derivative with a pentanoylamino functional group at the para position relative to the carboxylic acid moiety. Its structure comprises a benzene ring with:
- A carboxylic acid group (-COOH) at position 1.
- A nitro group (-NO₂) at position 2.
- A pentanoylamino group (-NH-C(O)-C₄H₉) at position 3.
This compound is primarily synthesized via coupling reactions between substituted benzoic acid precursors and amines or acylating agents, followed by hydrolysis or purification steps (as seen in analogous syntheses of structurally similar derivatives) .
Properties
Molecular Formula |
C12H14N2O5 |
|---|---|
Molecular Weight |
266.25 g/mol |
IUPAC Name |
3-nitro-4-(pentanoylamino)benzoic acid |
InChI |
InChI=1S/C12H14N2O5/c1-2-3-4-11(15)13-9-6-5-8(12(16)17)7-10(9)14(18)19/h5-7H,2-4H2,1H3,(H,13,15)(H,16,17) |
InChI Key |
IEOVIFWLINURGE-UHFFFAOYSA-N |
Canonical SMILES |
CCCCC(=O)NC1=C(C=C(C=C1)C(=O)O)[N+](=O)[O-] |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Group Analysis
The compound’s uniqueness lies in its pentanoylamino substituent, which distinguishes it from other nitro-substituted benzoic acid derivatives. Below is a comparative analysis with key analogs:
Key Differences and Trends
Substituent Effects on Reactivity: The pentanoylamino group introduces a hydrophobic alkyl chain, enhancing lipophilicity compared to toluidino or benzylamino derivatives. This property may influence membrane permeability in drug delivery systems . Nitro group position: Meta-substitution (position 3) in these compounds stabilizes the aromatic ring via resonance, reducing electrophilic substitution reactivity compared to ortho- or para-nitro analogs .
Thermal and Physical Properties: Derivatives with bulkier substituents (e.g., pentanoylamino, benzylamino) exhibit higher melting points (>150°C) due to increased van der Waals interactions . Acid dissociation constants (pKa) vary with substituent electron-withdrawing/donating effects. For example, 3-nitro-4-[(tetrahydrofuran-2-ylmethyl)amino]benzoic acid has a predicted pKa of 4.04, indicating moderate acidity influenced by the electron-withdrawing nitro group .
Biological and Industrial Applications: Biosensor compatibility: Derivatives like 4-(methylamino)-3-nitrobenzoic acid are recognized by yeast-based biosensors (sBAD) with high sensitivity, useful for medical or environmental monitoring . Drug synthesis: Compounds with aromatic amines (e.g., quinolin-8-ylamino in analog 26 from ) show higher antimalarial activity compared to aliphatic amine derivatives .
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